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Compound of Interest

Compound Name: Citronellyl hexanoate

Cat. No.: B080941

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation, stability testing, and
sensory evaluation of fragrances containing Citronellyl hexanoate. This document is intended
to guide researchers and scientists in the effective use of this fragrance ingredient in various
applications, from fine fragrances to personal care products.

Physicochemical Properties of Citronellyl
Hexanoate

Citronellyl hexanoate is a fragrance ingredient with a characteristic fine, rosy, and fruity floral
scent.[1][2] Its properties make it a versatile component in many fragrance formulations. A
summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Citronellyl Hexanoate
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Property Value Reference
Synonyms C.itroneIIyI caproate, 3,7- 3]
dimethyloct-6-enyl hexanoate

CAS Number 10580-25-3 [1]
Molecular Formula C16H3002 [1]
Molecular Weight 254.41 g/mol [3]
Appearance Colorless clear liquid (est.) [2]
Odor Profile Fine rose, fruity, floral [1112114]
Boiling Point 240.00 °C @ 760.00 mm Hg [3]
Flash Point 203.00 °F TCC (95.00 °C) [4]
Specific Gravity 0.87100 to 0.87600 @ 25.00 ]

°C

Refractive Index

1.44900 to 1.45000 @ 20.00
°C

[4]

Solubility

Soluble in alcohol; Insoluble in

water

[2][5]

Recommended Usage

Up to 8.0% in the fragrance

concentrate

[4]

Formulation Protocols

Citronellyl hexanoate can be incorporated into a variety of fragrance applications, including

fine fragrances and personal care products. Its rosy and fruity notes can act as a modifier,

adding a fresh and floral character to a composition.

Protocol for a Fine Fragrance Formulation (Floral-Fruity

Type)

This protocol outlines the steps for creating a simple floral-fruity fine fragrance featuring

Citronellyl hexanoate.
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Objective: To create a balanced floral-fruity fragrance with a noticeable rosy, fruity character.
Materials:

o Citronellyl hexanoate

 Linalool (for a fresh, floral-woody note)

o Geranyl Acetate (for a rosy, fruity note)

o Hedione® (for a diffusive, floral-jasmine note)

e |so E Super® (for a smooth, woody, ambergris-like note)
o Galaxolide® (for a clean, floral, musky note)

o Ethanol (perfumer's grade, 95%)

e Glass beakers

» Pipettes or digital scale

e Glass stirring rod

e Amber glass bottles for storage

Procedure:

o Prepare the Fragrance Concentrate:

o Accurately weigh or measure the fragrance ingredients into a clean glass beaker
according to the proportions in Table 2.

o Stir the mixture gently with a glass rod until a homogenous solution is achieved.

o Allow the concentrate to macerate for at least 48 hours in a cool, dark place to allow the
different notes to blend and mature.

Table 2: Example Fine Fragrance Concentrate Formulation
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Ingredient Parts (w/w) Odor Contribution
Iso E Super® 30 Base note, woody, smooth
Galaxolide® 20 Base note, musk, clean
Hedione® 20 Heart note, floral, diffusive
Linalool 15 Top/Heart note, floral, fresh
Citronellyl hexanoate 8 Heart note, rosy, fruity
Geranyl Acetate 7 Top/Heart note, rosy, fruity
Total 100

e Dilution:

o Dilute the fragrance concentrate in ethanol. For an Eau de Parfum (EDP) concentration, a

typical dilution is 15-20% concentrate to 80-85% ethanol.

o Slowly add the concentrate to the ethanol while stirring gently.

e Maceration and Filtration:

o Store the diluted fragrance in a tightly sealed amber glass bottle and allow it to macerate

for 2-4 weeks in a cool, dark place. This aging process is crucial for the fragrance to fully

develop.

o After maceration, chill the fragrance to approximately 4°C for 24 hours to precipitate any

insoluble materials.

o Filter the chilled fragrance through a laboratory-grade filter paper to remove any sediment,

resulting in a clear final product.

e Final Product:

o The final product is a floral-fruity fine fragrance ready for bottling.
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Fragrance Formulation and Production Workflow

Stability Testing Protocols

Stability testing is essential to ensure that a fragrance maintains its intended physical and
chemical properties, as well as its olfactory character, over its shelf life.

Accelerated Stability Testing Protocol

This protocol uses elevated temperatures to predict the long-term stability of the fragrance.
Objective: To assess the stability of the fragrance formulation under accelerated conditions.

Materials:

Final fragrance formulation in its intended packaging (e.g., glass bottle with sprayer).

Control sample stored at room temperature (20-25°C) in the dark.

Temperature-controlled oven or incubator.

UV light cabinet (optional).

Procedure:

e Sample Preparation:

o Prepare multiple samples of the final fragrance in its final packaging.

o Designate one sample as the control and store it under normal conditions.
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e Elevated Temperature Storage:

o Place the test samples in a temperature-controlled oven at 40°C.

o Maintain the samples at this temperature for a period of 1, 2, and 3 months.

e Evaluation:

o At each time point (1, 2, and 3 months), remove a sample from the oven and allow it to
return to room temperature.

o Compare the test sample to the control sample for the parameters listed in Table 3.

Table 3: Parameters for Stability Evaluation

Parameter Method of Evaluation Acceptance Criteria

No significant change in color

Color Visual inspection
compared to the control.
) ) ) ) No signs of precipitation or
Clarity Visual inspection )
cloudiness.
od Olfactory evaluation by a No significant deviation from
or
trained panel the original scent profile.
pH (for aqueous products) pH meter Within £0.5 of the initial pH.
Weight Loss Gravimetric analysis Less than 1% weight loss.

o Photostability (Optional):

o Expose a sample to a controlled source of UV light to simulate exposure to sunlight.

o Evaluate for any changes in color and odor compared to a control sample stored in the
dark.
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Accelerated Stability Testing Workflow

Sensory Evaluation Protocols

Sensory evaluation is critical for understanding the olfactory perception of the fragrance and its
appeal to consumers.

Protocol for Descriptive Sensory Analysis

This protocol uses a trained panel to describe the olfactory characteristics of the fragrance.

Objective: To obtain a detailed olfactory profile of the fragrance containing Citronellyl
hexanoate.
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Materials:

» Final fragrance formulation.

o Reference standards for key odor descriptors (e.g., rose, fruity, green).
o Odor-free testing environment.

e Perfume smelling strips.

» Data collection forms or software.

Procedure:

o Panelist Training:

o Select and train a panel of 8-12 individuals on the fundamentals of olfactory evaluation
and the specific odor descriptors relevant to the fragrance.

o Familiarize the panel with the reference standards.
e Sample Presentation:

o Dip smelling strips into the fragrance sample and allow the alcohol to evaporate for a few
seconds.

o Present the coded samples to the panelists in a randomized order to avoid bias.
e Evaluation:

o Ask panelists to evaluate the fragrance at different time points (top notes: immediately;
heart notes: after 10-15 minutes; base notes: after 1-2 hours).

o Panelists should rate the intensity of predefined odor descriptors (e.g., rosy, fruity, green,
woody, musky) on a scale (e.g., 0-10).

o Panelists should also provide free-form descriptions of the scent.

e Data Analysis:
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o Analyze the intensity ratings statistically to generate an odor profile of the fragrance.

o Compile the free-form descriptions to gain a richer understanding of the fragrance

character.

4 Preparation

Evaluation
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Conclusion

Click to download full resolution via product page

Descriptive Sensory Analysis Pathway

These application notes and protocols provide a framework for the systematic formulation and

evaluation of fragrances containing Citronellyl hexanoate. By following these detailed

methodologies, researchers and fragrance developers can effectively utilize this versatile
ingredient to create stable, high-quality, and sensorially pleasing fragrances for a wide range of
products. Adherence to standardized testing procedures is crucial for ensuring product quality

and consumer satisfaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]

2. citronellyl hexanoate [flavscents.com]

3. Hexanoic acid, 3,7-dimethyl-6-octen-1-yl ester | CL6H3002 | CID 114416 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. citronellyl hexanoate, 10580-25-3 [thegoodscentscompany.com]

o 5. Citronellyl Hexanoate | Inoue Perfumery MFG. Co., Ltd. | BuyChemJapan Corporation |
BuyChemJapan [buychemjapan.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Fragranaces
Containing Citronellyl Hexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b08094 1#formulation-of-fragrances-containing-
citronellyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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